Methanesulfonic acid;5-nitro-2-[4-[3-(5-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl)propylamino]butyl]benzo[de]isoquinoline-1,3-dione
Methanesulfonic acid;5-nitro-2-[4-[3-(5-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl)propylamino]butyl]benzo[de]isoquinoline-1,3-dione
Brand Name:
Vulcanchem
CAS No.:
153217-83-5
VCID:
VC0117388
InChI:
InChI=1S/C31H25N5O8.CH4O3S/c37-28-22-8-3-6-18-14-20(35(41)42)16-24(26(18)22)30(39)33(28)12-2-1-10-32-11-5-13-34-29(38)23-9-4-7-19-15-21(36(43)44)17-25(27(19)23)31(34)40;1-5(2,3)4/h3-4,6-9,14-17,32H,1-2,5,10-13H2;1H3,(H,2,3,4)
SMILES:
CS(=O)(=O)O.C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)CCCCNCCCN4C(=O)C5=CC=CC6=CC(=CC(=C65)C4=O)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C32H29N5O11S
Molecular Weight:
691.7 g/mol
Methanesulfonic acid;5-nitro-2-[4-[3-(5-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl)propylamino]butyl]benzo[de]isoquinoline-1,3-dione
CAS No.: 153217-83-5
Main Products
VCID: VC0117388
Molecular Formula: C32H29N5O11S
Molecular Weight: 691.7 g/mol
![Methanesulfonic acid;5-nitro-2-[4-[3-(5-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl)propylamino]butyl]benzo[de]isoquinoline-1,3-dione - 153217-83-5](/images/no_structure.jpg)
| CAS No. | 153217-83-5 |
|---|---|
| Product Name | Methanesulfonic acid;5-nitro-2-[4-[3-(5-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl)propylamino]butyl]benzo[de]isoquinoline-1,3-dione |
| Molecular Formula | C32H29N5O11S |
| Molecular Weight | 691.7 g/mol |
| IUPAC Name | methanesulfonic acid;5-nitro-2-[4-[3-(5-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl)propylamino]butyl]benzo[de]isoquinoline-1,3-dione |
| Standard InChI | InChI=1S/C31H25N5O8.CH4O3S/c37-28-22-8-3-6-18-14-20(35(41)42)16-24(26(18)22)30(39)33(28)12-2-1-10-32-11-5-13-34-29(38)23-9-4-7-19-15-21(36(43)44)17-25(27(19)23)31(34)40;1-5(2,3)4/h3-4,6-9,14-17,32H,1-2,5,10-13H2;1H3,(H,2,3,4) |
| Standard InChIKey | RASVFEKZOSGUBR-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)O.C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)CCCCNCCCN4C(=O)C5=CC=CC6=CC(=CC(=C65)C4=O)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CS(=O)(=O)O.C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)CCCCNCCCN4C(=O)C5=CC=CC6=CC(=CC(=C65)C4=O)[N+](=O)[O-])[N+](=O)[O-] |
| Synonyms | 4-(3-(3-nitronaphthalene-1,8-dicarboximido)propylamino)-1-(3-nitronaphthalene-1,8-dicarboximido)butane hydromethanesulfonate XB 596 XB-596 XB596 |
| PubChem Compound | 160372 |
| Last Modified | Nov 11 2021 |
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